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Compound of Interest

Compound Name:
6-chloro-3-methyl-2-

Pyrazinemethanol

Cat. No.: B13925120

Get Quote

Executive Summary & Chemical Profile
Immediate Action: Classify as Halogenated Organic Waste. Do not dispose of down the drain.

Do not mix with non-halogenated solvents or strong oxidizers.

Rationale: This compound contains a chlorine atom attached to a pyrazine ring.[1] Upon

thermal decomposition or improper combustion, it releases Hydrogen Chloride (HCl) and

Nitrogen Oxides (NOx). If incinerated at low temperatures without scrubbing, it contributes to

acid rain and potential dioxin formation. The hydroxymethyl group (-CH₂OH) adds reactivity,

making it incompatible with strong oxidizing agents (e.g., chromic acid, permanganates).
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Parameter Characteristic Implication for Disposal

Chemical Class
Halogenated Heterocycle /

Alcohol

Requires high-temp

incineration with scrubbers.

Physical State Solid (Crystalline Powder)

Must be dissolved or packaged

as solid waste; do not

aerosolize.

Molecular Formula C₆H₇ClN₂O
Generates HCl, NOx, CO, CO₂

upon combustion.

Solubility Moderate (Alcohol/Water)
Aquatic Toxin. Zero-discharge

policy for drains.

Reactivity Incompatible with Oxidizers
Segregate from nitric acid,

perchlorates, and peroxides.

Pre-Disposal: Handling & Segregation
Objective: Prevent cross-contamination and accidental reactions prior to pickup.

A. Waste Stream Classification
Assign this material to the Halogenated Organic Waste stream.

EPA Waste Code (Generic): D001 (Ignitable), potentially D022 (if chloroform contaminants

exist), or F-listed depending on solvent co-contaminants. For the pure substance, treat as

Hazardous Waste (Toxic/Irritant).

B. Segregation Protocol
CRITICAL: Do not mix this compound with the following waste streams:

Non-Halogenated Solvents: Mixing dilutes the halogen content, making the entire volume

expensive to treat and technically challenging for non-specialized incinerators.

Strong Acids/Bases: The pyrazine nitrogen can be protonated by acids; the alcohol group

can react with strong oxidizers.
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Aqueous Waste: Keep water content <5% if possible to lower disposal costs (BTU value

maintenance).

C. Packaging Requirements
Container: High-density polyethylene (HDPE) or Amber Glass. Avoid metal containers if the

waste is acidic or wet (corrosion risk from HCl generation).

Headspace: Leave 10% headspace to allow for vapor expansion.

Labeling: Attach a hazardous waste label immediately upon the first addition of waste.

Constituents: "6-chloro-3-methyl-2-pyrazinemethanol, Dichloromethane (if used as

rinse)"

Hazard Checkbox: Toxic, Irritant.[2][3]

The Core Disposal Workflow
This workflow ensures a closed-loop safety system from the bench to the final waste drum.
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Waste Generation
(6-chloro-3-methyl-2-pyrazinemethanol)

Is the waste Solid or Liquid?

SOLID WASTE

Solid/Powder

LIQUID/SOLUTION

Mother Liquor/Rinse

Double bag in polyethylene
Place in Wide-Mouth HDPE Drum

Label: 'Solid Waste - Halogenated Organic'
(Toxic/Irritant)

Satellite Accumulation Area
(Secondary Containment, <3 Days)

Is solvent Halogenated?

Combine in 'Halogenated Solvent' Carboy
(e.g., DCM, Chloroform mix)

Yes (e.g., DCM)

SEGREGATE: Do NOT mix.
Create dedicated 'Halogenated Mixture' container

No (e.g., Methanol/Acetone)

EHS / Waste Vendor Pickup

High-Temp Incineration
(Rotary Kiln + Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging halogenated pyrazine waste.
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Detailed Operational Procedures
Scenario A: Disposing of Pure Solid (Expired/Excess
Reagent)

PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[4]

Use a particulate respirator (N95/P100) if handling outside a fume hood.

Containment: Transfer the solid into a clear polyethylene bag. Twist and tape the neck of the

bag to seal.

Secondary Container: Place the sealed bag into a wide-mouth HDPE waste jar dedicated to

"Solid Hazardous Waste."

Labeling: Write the full chemical name. Do not use abbreviations/structures.

Correct: "6-chloro-3-methyl-2-pyrazinemethanol"

Incorrect: "Chloropyrazine intermediate"

Scenario B: Disposing of Reaction Mixtures (Liquid
Waste)

Compatibility Check: Ensure the solvent carrier is compatible with the halogenated waste

drum.

Compatible: Dichloromethane (DCM), Chloroform, Dichloroethane.

Conditional: Methanol, Ethyl Acetate (Acceptable if the drum is marked "Halogenated/Non-

Halogenated Mixture").

Transfer: Pour waste through a funnel into the "Halogenated Waste" carboy.

Rinse: Rinse the reaction vessel with a small amount of compatible solvent (e.g., DCM) and

add the rinse to the same waste container. Do not rinse with water unless the container is

specifically for aqueous waste.
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Scenario C: Spill Cleanup (Emergency Procedure)
Isolate: Evacuate the immediate area.

Protect: Don PPE (Gloves, Goggles, Lab Coat).[4]

Contain:

Solid Spill: Cover with wet paper towels (to prevent dust) and scoop into a bag.

Liquid Spill: Absorb with vermiculite or polypropylene pads.

Disposal: Place all cleanup materials (pads, gloves, scoop) into the Solid Hazardous Waste

container. Do NOT throw spill debris in the regular trash.

Regulatory & Compliance Context
Why Incineration?
Halogenated organics like 6-chloro-3-methyl-2-pyrazinemethanol have high bond energies

(C-Cl) and potential toxicity. Landfilling is prohibited under RCRA "Land Ban" regulations for

many halogenated compounds.

Mechanism: Rotary kiln incineration at >1000°C ensures complete destruction of the

pyrazine ring.

Scrubbing: The chlorine converts to HCl gas, which is captured by alkaline scrubbers

(neutralization) to prevent acid gas release.

EPA/RCRA Codes
While this specific intermediate may not be a listed waste (F, K, P, or U list) unless it is a

specific commercial chemical product being discarded, it exhibits the Characteristic of Toxicity

or is mixed with listed solvents.

Default Handling: Manage as RCRA Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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